(S)-2-(1-Ethylpyrrolidin-2-yl)ethanamine
Cat. No. B8790436
M. Wt: 142.24 g/mol
InChI Key: SEYURSMOEWBZSA-QMMMGPOBSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04849441
Procedure details
The same procedures as in Example 29 were repeated except for using 5.01 g of 2-cyano-11-hydroxy-5, 11-dihydro-6H-dibenz[b,e]-azepin-6-one and 12.82 g of 2-(aminoethyl)-1-ethylpyrrolidine as the starting materials. Thus, 0.93 g of 3-(2-amino-5-cyanophenyl)-2-[1-ethylpyrrolidin-2-yl) methyl]isoindolin-1-one (Compound 35) was obtained.
Name
2-cyano-11-hydroxy-5, 11-dihydro-6H-dibenz[b,e]-azepin-6-one
Quantity
5.01 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C(C1C=CC2[NH:7][C:8](=O)[C:9]3[CH:16]=[CH:15][CH:14]=[CH:13][C:10]=3[CH:11]([OH:12])C=2C=1)#N.NCCC1CCCN1CC>>[C:11]1(=[O:12])[C:10]2[C:9](=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH2:8][NH:7]1
|
Inputs
Step One
|
Name
|
2-cyano-11-hydroxy-5, 11-dihydro-6H-dibenz[b,e]-azepin-6-one
|
|
Quantity
|
5.01 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)C1=CC2=C(NC(C3=C(C2O)C=CC=C3)=O)C=C1
|
Step Two
|
Name
|
|
|
Quantity
|
12.82 g
|
|
Type
|
reactant
|
|
Smiles
|
NCCC1N(CCC1)CC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(NCC2=CC=CC=C12)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
